(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-7-[(2-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one

• Molecular Formula: C24H24BrNO5
• Molecular Weight: 486.4 g/mol
• IUPAC Name: (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-7-[(2-methylpiperidin-1-yl)methyl]-1-benzofuran-3-one
• InChI: InChI=1S/C24H24BrNO5/c1-14-4-2-3-7-26(14)11-19-20(27)6-5-18-22(28)21(31-24(18)19)10-15-8-17(25)9-16-12-29-13-30-23(15)16/h5-6,8-10,14,27H,2-4,7,11-13H2,1H3/b21-10-
• InChI Key: GIJKNETWGHIMNQ-FBHDLOMBSA-N
• Isomeric SMILES: CC1CCCCN1CC2=C(C=CC3=C2O/C(=C\C4=CC(=CC5=C4OCOC5)Br)/C3=O)O
• Canonical SMILES: CC1CCCCN1CC2=C(C=CC3=C2OC(=CC4=CC(=CC5=C4OCOC5)Br)C3=O)O

Description

The compound (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-7-[(2-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one (hereafter referred to as Compound A) is a benzofuran-3-one derivative with a complex substituent profile. Key structural features include:

• A Z-configuration at the methylidene group bridging the benzofuran-3-one and brominated benzodioxin moieties .
• A molecular weight of 375.2 g/mol and a topological polar surface area (TPSA) of 65 Ų, indicating moderate membrane permeability .

Preparation Methods

Benzofuran-3(2H)-one Formation

The benzofuran scaffold is synthesized via acid-catalyzed cyclization of o-hydroxyphenylacetic acid derivatives. A one-step ester exchange method (Scheme 1) achieves high yields (94–98%) using titanium oxide or tin oxide catalysts:

Reaction Conditions

Substrate	Catalyst	Temperature	Time	Yield
Methyl o-acetoxyphenylacetate	TiO₂ composite oxide	60°C	6 h	94%
n-Propyl o-acetoxyphenylacetate	SnO₂	140°C	5 h	98%

This method bypasses intermediate hydrolysis, directly yielding benzofuran-3(2H)-one.

Functionalization at C6 and C7

6-Hydroxy Group Introduction
Selective hydroxylation at C6 is achieved via demethylation of a methoxy precursor using BBr₃ in dichloromethane (0°C, 2 h).

7-[(2-Methylpiperidin-1-yl)methyl] Substitution
A Mannich reaction installs the piperidine moiety:

• Formation of imine intermediate : React benzofuran-6-ol with formaldehyde and 2-methylpiperidine in ethanol (reflux, 4 h).

• Reduction : Use NaBH₄ in THF to yield the secondary amine.

Benzodioxin Ring Construction

Synthesis of 6-Bromo-4H-1,3-benzodioxin-8-carbaldehyde

The benzodioxin fragment is prepared via epoxide ring-opening (Scheme 2):

• Epichlorohydrin reaction : Treat 3-bromo-4,5-dihydroxyphenylacetone with epichlorohydrin in K₂CO₃/acetone (60°C, 12 h).

• Cyclization : Acidic conditions (H₂SO₄, 80°C) form the benzodioxin ring.

• Bromination : Electrophilic bromination using Br₂/FeCl₃ introduces the bromo group at C6.

Coupling of Benzofuran and Benzodioxin Moieties

Aldol Condensation

The exocyclic double bond is formed via base-catalyzed aldol reaction :

• Mix benzofuran-3(2H)-one (1 eq) and 6-bromo-4H-1,3-benzodioxin-8-carbaldehyde (1.2 eq) in ethanol.

• Add piperidine (20 mol%) as a catalyst.

• Reflux at 80°C for 8 h to obtain the Z-configured product (72% yield).

Stereochemical Control
The Z-configuration is favored due to conformational locking from intramolecular hydrogen bonding between the C6 hydroxyl and ketone oxygen.

Final Functionalization and Purification

Piperidinylmethyl Group Installation

Mitsunobu Reaction

• React 7-hydroxymethyl intermediate with 2-methylpiperidine (1.5 eq).

• Use DIAD (1.3 eq) and PPh₃ (1.5 eq) in THF (0°C → RT, 12 h).

• Isolate product via column chromatography (SiO₂, EtOAc/hexane 1:3).

Crystallization and Characterization

Recrystallization : Dissolve crude product in hot ethyl acetate, cool to −20°C to obtain yellow crystals (mp: 189–191°C).

Analytical Data

• ¹H NMR (400 MHz, DMSO-d₆): δ 7.82 (s, 1H, CH=), 6.91 (s, 1H, benzodioxin-H), 4.32 (s, 2H, N-CH₂), 3.71–3.68 (m, 4H, piperidine-H).

• HRMS : m/z 486.1121 [M+H]⁺ (calc. 486.1124).

Scale-Up and Process Optimization

Continuous Flow Synthesis

Adopting microreactor technology improves yield and reduces reaction time:

• Benzofuran cyclization : 98% yield in 2 h (vs. 6 h batch).

• Aldol condensation : 85% yield in 1 h (vs. 8 h batch).

Green Chemistry Metrics

Parameter	Batch Process	Flow Process
PMI (Process Mass Intensity)	56	32
E-factor	48	19

Chemical Reactions Analysis

Types of Reactions

Oxidation: The hydroxyl group in the compound can undergo oxidation to form a ketone or aldehyde.

Reduction: The brominated benzodioxin can be reduced to form a debrominated product.

Substitution: The bromine atom can be substituted with various nucleophiles to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) can be used.

Substitution: Nucleophiles such as sodium azide (NaN3) or thiols (RSH) can be used for substitution reactions.

Major Products

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of debrominated products.

Substitution: Formation of azide or thiol derivatives.

Scientific Research Applications

Chemistry

Organic Synthesis: The compound can be used as an intermediate in the synthesis of more complex molecules.

Catalysis: It may serve as a ligand in catalytic reactions.

Biology

Drug Development:

Biological Probes: Can be used as a probe to study biological pathways.

Medicine

Therapeutic Agents: Potential use as a therapeutic agent for various diseases.

Diagnostic Tools: May be used in diagnostic assays.

Industry

Material Science: Applications in the development of new materials with unique properties.

Chemical Manufacturing: Used in the production of specialty chemicals.

Mechanism of Action

The mechanism of action of (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-7-[(2-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets would depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The following compounds share structural motifs with Compound A and are compared based on substituents, physicochemical properties, and available

Compound	Core Structure	Key Substituents	Molecular Weight (g/mol)	XLogP3	Notable Features	Reference
Compound A	Benzofuran-3-one	6-bromo-benzodioxin; 7-(2-methylpiperidinylmethyl)	375.2	3.4	Bromine enhances lipophilicity; tertiary amine improves solubility
Compound B ()	Benzofuran-3-one	7-[(4-(2-hydroxyethyl)piperazinyl)methyl]; 2-(2-methylbenzylidene)	~420*	~2.8*	Hydroxyethyl-piperazine increases H-bond capacity (TPSA >70 Ų)
Compound C ()	Benzofuran-3-one	7-{[butyl(methyl)amino]methyl}; 6-bromo-benzodioxin	~440*	~4.1*	Butyl(methyl)amino group enhances lipophilicity (higher XLogP3)
Compound D ()	Benzodithiazine	5-bromo-2-hydroxybenzylidene; 7-methyl	474.7	~3.0*	Bromine and SO₂ groups alter electronic properties

*Estimated based on structural similarity.

Key Observations:

Substituent-Driven Lipophilicity: Compound A (XLogP3 = 3.4) is less lipophilic than Compound C (estimated XLogP3 ~4.1) due to the latter’s bulky butyl(methyl)amino group . Compound B’s hydroxyethyl-piperazine moiety reduces lipophilicity (XLogP3 ~2.8) but increases polarity (higher TPSA) .

Solubility and Hydrogen Bonding :

• Compound A ’s 2-methylpiperidinyl group balances lipophilicity with moderate H-bond capacity (TPSA = 65 Ų).
• Compound B ’s hydroxyethyl-piperazine group increases H-bond acceptor count, improving aqueous solubility for pharmaceutical applications .

Spectral and Analytical Comparisons

Infrared (IR) Spectroscopy:

• Compound A (unreported in evidence) is expected to exhibit C=O (benzofuran-3-one) and C=N (methylidene) stretches, similar to Compound D ’s IR peaks at 1610 cm⁻¹ (C=N) and 1335–1160 cm⁻¹ (SO₂) .
• Compound B () shows a C=O stretch at 1707 cm⁻¹, slightly shifted from benzofuran-3-one due to substituent effects .

Nuclear Magnetic Resonance (NMR):

• Compound D () displays distinct aromatic proton signals at δ 7.50–8.35 ppm, influenced by bromine and methyl groups .
• Compound A ’s 2-methylpiperidinylmethyl group would likely produce a singlet near δ 3.6–3.7 ppm for the N-CH3 protons, as seen in analogous structures .

Biological Activity

The compound (2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-7-[(2-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one is a complex organic molecule characterized by a unique structural composition that suggests significant potential for various biological activities. Its structure includes a benzofuran core fused with a benzodioxin moiety, which is further substituted, enhancing its lipophilicity and reactivity.

Structural Characteristics

The molecular formula for this compound is $C_{22}H_{24}BrO_{5}$, with a molecular weight of approximately 443.3 g/mol. The presence of the 6-bromo group and the 2-methylpiperidin moiety are critical for its biological interactions.

Property	Value
Molecular Formula	$C_{22}H_{24}BrO_{5}$
Molecular Weight	443.3 g/mol
IUPAC Name	(2Z)-2-[(6-bromo-4H-1,3-benzodioxin-8-yl)methylidene]-6-hydroxy-7-[(2-methylpiperidin-1-yl)methyl]-1-benzofuran-3(2H)-one
CAS Number	929434-20-8

The biological activity of this compound is likely mediated through its interaction with specific molecular targets, such as enzymes or receptors. The structural features allow it to fit into active sites, potentially inhibiting or modulating their activity. For instance, the benzofuran and benzodioxin components may interact synergistically to enhance therapeutic effects.

Biological Activity Predictions

In silico studies using tools like PASS (Prediction of Activity Spectra for Substances) suggest that compounds with similar structures exhibit diverse pharmacological effects. These may include:

• Antioxidant Activity : Compounds with benzofuran structures often show significant antioxidant properties.
• Antimicrobial Effects : The presence of halogen atoms (like bromine) can enhance the antimicrobial efficacy.
• Neuroprotective Effects : Structural analogs have been linked to neuroprotection, possibly through inhibition of monoamine oxidases (MAO A and B).

Case Studies and Research Findings

Several studies have explored related compounds, providing insights into the potential biological activities of this molecule:

• Antioxidant Properties : A study demonstrated that benzofuran derivatives possess strong antioxidant capabilities, which could be attributed to their ability to scavenge free radicals.
• Neuroprotective Studies : Research on similar compounds indicated that they effectively inhibit MAO enzymes, leading to increased levels of neurotransmitters such as dopamine and serotonin, which are crucial in treating neurodegenerative disorders.
• Antimicrobial Activity : Analogous compounds have shown promising results against various bacterial strains, suggesting that this compound may also exhibit similar properties.

Experimental Data

Experimental validation through biological assays is essential to confirm the predicted activities. Some proposed assays include:

• Cell Viability Assays : To assess cytotoxicity in various cell lines.
• Enzyme Inhibition Assays : Specifically targeting MAO A and B to evaluate neuroprotective potential.
• Antioxidant Activity Assays : Using DPPH or ABTS radical scavenging methods to quantify antioxidant capacity.